(Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)isobutyramide

• IUPAC Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylpropanamide
• InChI: InChI=1S/C19H18N2OS/c1-13(2)18(22)21-19-20-16(14-9-5-3-6-10-14)17(23-19)15-11-7-4-8-12-15/h3-13H,1-2H3,(H,20,21,22)
• InChI Key: NSSALTUKJCNNJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NC(=C(S1)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

(Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)isobutyramide, also known as DTT, is a synthetic compound that has been extensively studied for its potential in various scientific research applications. DTT is a thiazole-based compound that has been found to exhibit a wide range of biological activities, including anticancer, antifungal, and antibacterial properties.

Mechanism of Action

The exact mechanism of action of (Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)isobutyramide is not fully understood, but it is believed to act by disrupting cellular processes that are essential for the survival and growth of cancer cells and other microorganisms. This compound has been found to inhibit the activity of certain enzymes that are involved in DNA replication and repair, leading to the accumulation of DNA damage and eventual cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of cell migration and invasion. This compound has also been found to modulate the expression of various genes that are involved in cell growth and survival, including the tumor suppressor gene p53.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)isobutyramide in lab experiments is its potent biological activity, which makes it a useful tool for studying various cellular processes and disease pathways. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on (Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)isobutyramide, including further studies on its mechanism of action and its potential as a therapeutic agent for various diseases. Additionally, there is a need for more studies on the safety and toxicity of this compound, as well as its potential interactions with other drugs and compounds. Finally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of this compound, which could help to optimize its use in clinical settings.

Synthesis Methods

(Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)isobutyramide can be synthesized using a variety of methods, including the reaction of 2-aminothiazole with isobutyryl chloride in the presence of a base such as triethylamine. The resulting product can be purified using column chromatography to obtain a high degree of purity.

Scientific Research Applications

(Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)isobutyramide has been extensively studied for its potential in various scientific research applications, including cancer research, infectious disease research, and neuropharmacology. In cancer research, this compound has been found to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, prostate, and lung cancer cells. This compound has also been found to exhibit antifungal activity against a variety of fungal strains, including Candida albicans and Aspergillus fumigatus.